5-(trifluoromethyl)pyridine-2-carboxylic Acid
Overview
Description
5-(trifluoromethyl)pyridine-2-carboxylic acid (5-TPCA) is a trifluoromethylated pyridine derivative, which has been widely used in the fields of organic synthesis, catalysis and medicinal chemistry. It is an important intermediate in the synthesis of various compounds, and has been used in the development of novel drugs, agrochemicals, and other compounds. It has also been used as a catalyst in various reactions. 5-TPCA has been studied extensively in the past few decades and has been found to have a wide range of applications.
Scientific Research Applications
Pharmaceutical Applications : A study by Ye and Tanski (2020) on the crystal structure of 5-(trifluoromethyl)picolinic acid monohydrate revealed a water-bridged hydrogen-bonding network. This structure indicates potential use in pharmaceuticals due to its unique two-dimensional sheet linking dimers (Ye & Tanski, 2020).
Spectroscopic and Antimicrobial Properties : Vural and Kara (2017) found that 5-Bromo-2-(trifluoromethyl)pyridine exhibits promising spectroscopic, optical, DNA, and antimicrobial properties. These properties suggest potential applications in pharmaceuticals and biotechnology (Vural & Kara, 2017).
Antithyroid Drug Potential : Chernov'yants et al. (2011) discussed the novel interaction product of 5-trifluoromethyl-pyridine-2-thione with molecular iodine, which shows potential as an antithyroid drug due to its unique crystal structure and iodonium cation linkage (Chernov'yants et al., 2011).
COMT Inhibitor Manufacturing : Kiss, Ferreira, and Learmonth (2008) developed efficient routes to 2-(trifluoromethyl)nicotinic acid derivatives, which are key intermediates in the manufacture of COMT inhibitor 3-(5-(3,4-dihydroxy-5-nitrophenyl)-1,2,4-oxadiazol-3-yl)-2- (Kiss et al., 2008).
Use in OLEDs : Xu et al. (2007) developed a new red emission iridium complex with a trifluoromethyl-substituted 2-benzo[b]thiophen-2-yl-pyridine ligand, which can be used in OLEDs, showing a peak luminance efficiency of 3.0 cd/A and stable CIE color coordinates (Xu et al., 2007).
Synthesis of Novel Antibiotics and Antifungals : A study demonstrated the potential of regioexhaustive functionalization of chloro-, bromo-, and iodo(trifluoromethyl)pyridines for synthesizing novel antibiotics and antifungals (Cottet et al., 2004).
Mechanism of Action
Target of Action
The primary target of 5-(trifluoromethyl)pyridine-2-carboxylic Acid, also known as 5-(trifluoromethyl)picolinic acid, is β-secretase (BACE) . BACE is a key enzyme involved in the production of amyloid-β peptides, which accumulate in the brains of individuals with Alzheimer’s disease .
Mode of Action
It is known that bace inhibitors like this compound work by binding to the active site of the enzyme, preventing it from cleaving its substrate and thus reducing the production of amyloid-β peptides .
Biochemical Pathways
The compound affects the amyloidogenic pathway, specifically the step where the amyloid precursor protein (APP) is cleaved by BACE to produce amyloid-β peptides . By inhibiting BACE, the compound reduces the production of these peptides, potentially slowing the progression of Alzheimer’s disease .
Result of Action
By inhibiting BACE, this compound reduces the production of amyloid-β peptides . This could potentially slow the progression of Alzheimer’s disease, as these peptides are thought to contribute to the neurodegeneration observed in this condition .
Safety and Hazards
Properties
IUPAC Name |
5-(trifluoromethyl)pyridine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F3NO2/c8-7(9,10)4-1-2-5(6(12)13)11-3-4/h1-3H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJHGVAYLDHROPT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1C(F)(F)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40448028 | |
Record name | 5-(trifluoromethyl)pyridine-2-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40448028 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
80194-69-0 | |
Record name | 5-(Trifluoromethyl)pyridine-2-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=80194-69-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(trifluoromethyl)pyridine-2-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40448028 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(Trifluoromethyl)pyridine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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